![molecular formula C28H32ClN3O2S B2830529 N-(2-(diethylamino)ethyl)-N-(6-ethylbenzo[d]thiazol-2-yl)-2-phenoxybenzamide hydrochloride CAS No. 1215650-53-5](/img/structure/B2830529.png)
N-(2-(diethylamino)ethyl)-N-(6-ethylbenzo[d]thiazol-2-yl)-2-phenoxybenzamide hydrochloride
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Description
N-(2-(diethylamino)ethyl)-N-(6-ethylbenzo[d]thiazol-2-yl)-2-phenoxybenzamide hydrochloride is a useful research compound. Its molecular formula is C28H32ClN3O2S and its molecular weight is 510.09. The purity is usually 95%.
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Scientific Research Applications
Molecular Characterization and Physicochemical Properties
The compound shows promise in various scientific research fields, especially in understanding its physicochemical properties and potential applications. For instance, a study on a closely related compound explored its molar refraction and polarizability, indicating significant polarizability effects with increased drug concentration, hinting at its potential in material science and drug formulation studies (R. Sawale, T. Kalyankar, R. George, S. Deosarkar, 2016).
Fluorescent Sensors and Analytical Chemistry
Another research avenue involves the synthesis of benzimidazole and benzothiazole conjugated Schiff base as fluorescent sensors for Al3+ and Zn2+, showcasing the potential of such compounds in the development of new materials for detecting metal ions in various environments (G. Suman, S. G. Bubbly, S. B. Gudennavar, V. Gayathri, 2019).
Antifungal Agents
The synthesis of new thiazolyl-benzamide derivatives for antifungal applications highlights the compound's versatility in developing new pharmaceuticals. These derivatives show potential as antifungal agents, indicating the compound's utility in medicinal chemistry research (B. Narayana, K. K. V. Raj, B. V. Ashalatha, N. Kumari, B. Sarojini, 2004).
Cardiac Electrophysiological Activity
Research on N-substituted imidazolylbenzamides, which share structural similarities, has demonstrated significant cardiac electrophysiological activity, pointing towards the potential of such compounds in developing new treatments for cardiac arrhythmias (T. K. Morgan, R. Lis, W. C. Lumma, K. Nickisch, R. Wohl, G. Phillips, R. Gomez, J. Lampe, S. Di Meo, A. J. Marisca, 1990).
Environmental Impact and Behavior
The environmental behavior and fate of chemically related parabens, which act as preservatives in various products, have been extensively studied. This research is crucial for understanding the environmental impact and degradation pathways of similar compounds, providing insight into their potential risks and behavior in aquatic environments (Camille Haman, X. Dauchy, C. Rosin, J. Munoz, 2015).
Properties
IUPAC Name |
N-[2-(diethylamino)ethyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)-2-phenoxybenzamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H31N3O2S.ClH/c1-4-21-16-17-24-26(20-21)34-28(29-24)31(19-18-30(5-2)6-3)27(32)23-14-10-11-15-25(23)33-22-12-8-7-9-13-22;/h7-17,20H,4-6,18-19H2,1-3H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGMBVRAHEWGVJH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1)N=C(S2)N(CCN(CC)CC)C(=O)C3=CC=CC=C3OC4=CC=CC=C4.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H32ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
510.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.